Cas no 544704-06-5 (tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate)

Tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate is a pyrimidine derivative featuring a tert-butyl ester group and methoxy substitution at the 2-position. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, offering structural versatility for further functionalization. The tert-butyl ester enhances stability and facilitates selective deprotection under mild conditions, while the methoxy and dimethyl groups contribute to steric and electronic modulation of reactivity. Its well-defined crystalline structure ensures high purity, making it suitable for precision applications in medicinal chemistry and material science. The compound’s robust synthetic utility and predictable reactivity profile underscore its value in complex organic transformations.

tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate structure

544704-06-5 structure

Product Name:tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate

CAS No:544704-06-5

MF:C₁₂H₁₈N₂O₃

MW:238.282923221588

CID:1036347

PubChem ID:71607222

Update Time:2025-06-07

tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate
- DB-344321
- 544704-06-5
- 5-Pyrimidinecarboxylic acid, 2-methoxy-4,6-dimethyl-, 1,1-dimethylethylester
- tert-Butyl2-methoxy-4,6-dimethylpyrimidine-5-carboxylate
- DTXSID00856201
- SB58658
- Inchi： 1S/C12H18N2O3/c1-7-9(10(15)17-12(3,4)5)8(2)14-11(13-7)16-6/h1-6H3
- InChI Key： BSODQKRANLDPQL-UHFFFAOYSA-N
- SMILES： O(C(C1=C(C)N=C(N=C1C)OC)=O)C(C)(C)C

Computed Properties

Exact Mass: 238.13174244g/mol
Monoisotopic Mass: 238.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 61.3Å²

tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM165424-1g	tert-butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate	544704-06-5	95%	1g	$505	2021-08-05
Chemenu	CM165424-1g	tert-butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate	544704-06-5	95%	1g	$470	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1737831-1g	tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate	544704-06-5	98%	1g	￥4184.00	2024-05-09